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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344

For Researchers, Scientists, and Drug Development Professionals

Introduction to Delta-Hexalactone

Delta-Hexalactone (CAS No. 823-22-3) is a cyclic ester, specifically a lactone, that is widely
utilized in the flavor and fragrance industry.[1] It is a colorless to pale yellow liquid recognized
for its pleasant, sweet, creamy, and coconut-like aroma with fruity undertones.[1][2][3] Naturally
occurring in various fruits and dairy products such as coconut oil, heated milk fat, butter oll,
papaya, and raspberry, it imparts a characteristic ripe and sweet note.[2] In fragrance
formulations, delta-hexalactone is valued for its ability to add warmth, roundness, and a
creamy, fruity character to a wide range of scent profiles.[4] It is particularly effective in creating
gourmand, fruity, and floral accords.[4]

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of delta-
hexalactone is essential for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of Delta-Hexalactone
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Property Value Reference
CAS Number 823-22-3 [4][5]
Molecular Formula C6H1002 [41[5]
Molecular Weight 114.14 g/mol [4]

Clear colorless to pale yellow
Appearance . [2][4]

liquid
Specific Gravity 1.037 - 1.053 g/mL at 20-25°C [6][7]

Refractive Index

1.4490 - 1.4540 at 20°C

[417]

Boiling Point

110-112 °C at 15 mm Hg

[2]

Flash Point

107.22 °C (225.00 °F)

[3](6]

Vapor Pressure

0.0909 hPa at 20°C

[5]

Solubility

Immiscible with water

[2]

Table 2: Olfactory Profile of Delta-Hexalactone

Olfactory Facet

Description

Primary Notes

Sweet, Creamy, Coconut, Fruity

Secondary Notes

Coumarinic, Herbal, Nutty

Subtle Nuances

Buttery, Milky, Chocolate-like, Warm

Application in Fragrance Formulations

Delta-hexalactone is a versatile ingredient that can be incorporated into a variety of fragrance
types to achieve specific olfactory effects.

Recommended Usage Levels:

» Fragrance Concentrate: Up to 4.0%[4][6]
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e Finished Consumer Product (Flavor): Up to 10.0 ppm[4][6]
Key Applications:

o Gourmand Fragrances: Its creamy, coconut, and buttery facets make it an excellent
component for fragrances with edible, dessert-like notes. It blends well with vanilla,
chocolate, and nutty accords.[2][4]

» Fruity Accords: Delta-hexalactone enhances the ripeness and sweetness of fruity notes,
particularly those of tropical fruits like pineapple, mango, and passionfruit.[1]

o Floral Bouquets: In floral fragrances, it can add a creamy and warm background, softening
and rounding out the composition. It pairs well with white florals like jasmine and tuberose.[4]

e Woody and Oriental Scents: It can be used to impart a subtle sweetness and warmth to
woody and spicy fragrances, creating a more complex and inviting character.[4]

Experimental Protocols

The following protocols provide a framework for the incorporation and evaluation of delta-
hexalactone in fragrance formulations.

Protocol for Formulation Development

This protocol outlines the steps for incorporating delta-hexalactone into a fragrance
concentrate.

Objective: To create a fragrance accord incorporating delta-hexalactone and evaluate its
olfactory contribution.

Materials:
o Delta-Hexalactone
o Other fragrance raw materials (essential oils, aroma chemicals)

o Ethanol (perfumer's grade)
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e Glass beakers and stirring rods
 Digital scale (accurate to 0.001g)
e Scent strips

Procedure:

o Conceptualization: Define the desired fragrance profile and the role of delta-hexalactone
within the accord (e.g., as a creamy modifier, a fruity enhancer).

o Formulation Design: Create a formula on a percentage basis, starting with a low
concentration of delta-hexalactone (e.g., 0.5-1.0%) and adjusting as needed.

» Compounding: a. Tare a clean glass beaker on the digital scale. b. Weigh each ingredient
precisely according to the formula, starting with the materials in the largest quantities. c.
Gently stir the mixture after each addition to ensure homogeneity.

o Maturation: Cover the beaker and allow the concentrate to mature for at least 48 hours in a
cool, dark place. This allows the different components to meld and harmonize.

 Dilution: Prepare a 10% dilution of the fragrance concentrate in perfumer's grade ethanol for
initial evaluation.

» Olfactory Evaluation: a. Dip a scent strip into the diluted fragrance. b. Evaluate the top,
middle, and base notes over time, paying close attention to the contribution of delta-
hexalactone. c. Note any changes in the overall character of the accord.

e |teration: Based on the olfactory evaluation, adjust the concentration of delta-hexalactone
and other ingredients in the formula and repeat steps 3-6 until the desired scent profile is
achieved.

Protocol for Sensory Analysis (Olfactory Panel)

This protocol describes how to conduct a sensory evaluation of a fragrance containing delta-
hexalactone using a trained panel.
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Objective: To obtain quantitative and qualitative data on the perception of a fragrance
containing delta-hexalactone.

Materials:

o Fragrance samples (with and without delta-hexalactone as a control) diluted in a suitable
base (e.g., ethanol, unscented lotion).

e Scent strips or other appropriate carriers.
e A panel of trained sensory assessors (minimum of 5-10 participants).

o Evaluation forms with a structured questionnaire (e.g., using a hedonic scale for
pleasantness, intensity scales for different attributes).

o A controlled, odor-free environment.
Procedure:

» Panelist Training: Ensure panelists are familiar with the key olfactory descriptors for delta-
hexalactone (creamy, coconut, sweet, fruity).

o Sample Preparation: Code the samples to be blind-tested.

o Evaluation Session: a. Provide each panelist with the coded samples and an evaluation
form. b. Instruct panelists to evaluate the samples in a specific order, with a rest period
between each to prevent olfactory fatigue. c. Panelists should rate the fragrance on various
parameters such as overall pleasantness, intensity, and the perceived strength of specific
characteristics (e.g., creaminess, fruitiness).

o Data Analysis: Collect the evaluation forms and statistically analyze the results to determine
the impact of delta-hexalactone on the fragrance perception.

Protocol for Stability Testing

This protocol outlines a method for assessing the stability of a fragrance formulation containing
delta-hexalactone in a finished product base.
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Objective: To evaluate the physical and chemical stability of a fragrance containing delta-
hexalactone over time and under different environmental conditions.

Materials:

e Finished product base (e.g., lotion, shampoo, fine fragrance).

e Fragrance concentrate containing delta-hexalactone.

o Control sample (product base without fragrance).

o Storage containers.

e Environmental chambers (for controlled temperature and light exposure).

o Gas Chromatography-Mass Spectrometry (GC-MS) equipment (optional, for advanced
analysis).

Procedure:

o Sample Preparation: a. Incorporate the fragrance concentrate into the product base at the
desired concentration. b. Prepare a control sample of the unfragranced base. c. Package the
samples in the final intended packaging or in inert glass containers.

o Storage Conditions: Store the samples under various conditions to simulate shelf-life and
consumer use:[8][9]

o Accelerated Aging: 40-45°C for 1, 2, and 3 months.

o Room Temperature: 20-25°C in the dark.

o Light Exposure: Under controlled UV light.

« Evaluation Intervals: Evaluate the samples at set time points (e.g., initial, 1 month, 2 months,
3 months).

o Evaluation Parameters:
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o Olfactory Assessment: Smell the samples and note any changes in the fragrance profile,
intensity, or the emergence of off-odors. Compare to the room temperature sample.

o Physical Assessment: Observe any changes in color, clarity, viscosity, or phase separation
of the product base.

o Instrumental Analysis (Optional): Use GC-MS to analyze the chemical composition of the
fragrance at different time points to identify any degradation of delta-hexalactone or other
components.[10][11]

» Data Recording and Analysis: Document all observations and analytical data. A fragrance is
considered stable if there are no significant and undesirable changes in its olfactory and
physical properties under the tested conditions.
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Caption: Fragrance Development Workflow with Delta-Hexalactone.
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Caption: Olfactory Profile of Delta-Hexalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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